3-chloro-4-[(3-fluorobenzyl)oxy]benzaldehyde

• IUPAC Name: 3-chloro-4-[(3-fluorophenyl)methoxy]benzaldehyde
• InChI: InChI=1S/C14H10ClFO2/c15-13-7-10(8-17)4-5-14(13)18-9-11-2-1-3-12(16)6-11/h1-8H,9H2
• InChI Key: PVNMAXDIAYCUAX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)COC2=C(C=C(C=C2)C=O)Cl
• Molecular Formula: C14H10ClFO2
• Molecular Weight: 264.68 g/mol

Description

3-chloro-4-[(3-fluorobenzyl)oxy]benzaldehyde is a chemical compound that belongs to the class of aldehydes. It is widely used in scientific research due to its unique properties.

Mechanism of Action

The mechanism of action of 3-chloro-4-[(3-fluorobenzyl)oxy]benzaldehyde is not fully understood. However, it is believed to act as an inhibitor of certain enzymes involved in the regulation of cellular processes. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes involved in the regulation of gene expression.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-chloro-4-[(3-fluorobenzyl)oxy]benzaldehyde have been extensively studied. It has been shown to possess anti-inflammatory and anti-cancer properties. It has also been shown to induce apoptosis (programmed cell death) in cancer cells. Furthermore, it has been shown to inhibit the proliferation of cancer cells and induce cell cycle arrest.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-chloro-4-[(3-fluorobenzyl)oxy]benzaldehyde is its versatility. It can be easily synthesized and used as a starting material for the synthesis of various organic compounds. Furthermore, it has been shown to possess unique properties that make it an ideal reagent for the preparation of Schiff bases and other organic derivatives.
One of the limitations of 3-chloro-4-[(3-fluorobenzyl)oxy]benzaldehyde is its potential toxicity. It is important to handle this compound with care and to follow appropriate safety protocols when working with it in the laboratory.

Future Directions

There are several future directions for the use of 3-chloro-4-[(3-fluorobenzyl)oxy]benzaldehyde in scientific research. One direction is the synthesis of novel pharmaceutical compounds with anti-inflammatory and anti-cancer properties. Another direction is the use of this compound as a tool in the study of enzyme inhibition and gene regulation. Furthermore, the development of new synthetic methods for the preparation of 3-chloro-4-[(3-fluorobenzyl)oxy]benzaldehyde and its derivatives is an area of ongoing research.

Synthesis Methods

The synthesis of 3-chloro-4-[(3-fluorobenzyl)oxy]benzaldehyde involves the reaction of 3-fluorobenzyl alcohol with 3-chloro-4-hydroxybenzaldehyde in the presence of a suitable catalyst. The reaction proceeds through an etherification reaction, resulting in the formation of the desired product. The purity and yield of the product can be improved by optimizing the reaction conditions.

Scientific Research Applications

3-chloro-4-[(3-fluorobenzyl)oxy]benzaldehyde has a wide range of applications in scientific research. It is commonly used as a starting material for the synthesis of various organic compounds. It is also used as a reagent in the preparation of Schiff bases and other organic derivatives. Furthermore, it has been used in the synthesis of novel pharmaceutical compounds, including anti-inflammatory and anti-cancer agents.